molecular formula C7H13NO2 B1469803 Methyl 2-(1-aminocyclobutyl)acetate CAS No. 1199779-19-5

Methyl 2-(1-aminocyclobutyl)acetate

Cat. No. B1469803
CAS RN: 1199779-19-5
M. Wt: 143.18 g/mol
InChI Key: KCFKMNXXKRIIQQ-UHFFFAOYSA-N
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Description

Methyl 2-(1-aminocyclobutyl)acetate is a chemical compound with the CAS Number: 1199779-19-5 . It has a molecular weight of 143.19 . The IUPAC name for this compound is methyl (1-aminocyclobutyl)acetate . It is typically stored at temperatures below -10°C . The compound is usually in liquid form .


Molecular Structure Analysis

The InChI code for Methyl 2-(1-aminocyclobutyl)acetate is 1S/C7H13NO2/c1-10-6(9)5-7(8)3-2-4-7/h2-5,8H2,1H3 . This code provides a specific textual identifier for the compound’s molecular structure.


Physical And Chemical Properties Analysis

Methyl 2-(1-aminocyclobutyl)acetate is a liquid at room temperature . It has a molecular weight of 143.19 . The compound is typically stored at temperatures below -10°C .

Scientific Research Applications

Heterocyclic Chemistry and Anti-inflammatory Activity

Research in heterocyclic chemistry, crucial for pharmaceutical and agrochemical products, has led to the synthesis of compounds with significant anti-inflammatory activity. A study highlighted the synthesis of cyclic compounds through the condensation of Methyl-2-amino-4-Chlorobenzoate, yielding derivatives that exhibited higher anti-inflammatory activity than the standard drug Indomethacin (Osarumwense Peter Osarodion, 2020).

Synthesis and Characterization of Novel Compounds

Efforts in organic chemistry have established efficient routes for preparing enantiomers of cis-(2-aminocyclobutyl)acetic acid, demonstrating the versatility of these compounds in synthetic applications (Hawraà Awada et al., 2014).

Antioxidant and Enzyme Inhibition Studies

Transition metal complexes derived from novel amino acid bearing Schiff base ligands have been explored for their antioxidant properties and selective enzyme inhibitory activities, showcasing the potential for biochemical and therapeutic applications (M. Ikram et al., 2015).

Radiolabeling and Neuroprotection

Methyl 2-(methoxycarbonyl)-2-(methylamino) bicyclo[2.1.1]-hexane-5-carboxylate has been developed and labeled as a potential neuroprotective drug, illustrating the integration of chemistry and neurology in drug development (Meixiang Yu et al., 2003).

Vibrational Spectroscopy

Studies on the vibrational spectra of related cyclobutyl compounds have provided insights into their molecular structure and characteristic group frequencies, contributing to the understanding of their chemical properties (A. Selvarajan et al., 2013).

Safety And Hazards

The safety information for Methyl 2-(1-aminocyclobutyl)acetate indicates that it is a dangerous compound. The hazard statements include H302 (Harmful if swallowed) and H318 (Causes serious eye damage) . The precautionary statements include P264 (Wash thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER or doctor/physician), P330 (Rinse mouth), and P501 (Dispose of contents/container to an approved waste disposal plant) .

properties

IUPAC Name

methyl 2-(1-aminocyclobutyl)acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H13NO2/c1-10-6(9)5-7(8)3-2-4-7/h2-5,8H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCFKMNXXKRIIQQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)CC1(CCC1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H13NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

143.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 2-(1-aminocyclobutyl)acetate

CAS RN

1199779-19-5
Record name methyl 2-(1-aminocyclobutyl)acetate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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